Cumene

• IUPAC Name: cumene
• InChI: InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: RWGFKTVRMDUZSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1
• Molecular Formula: C9H12, Array
• DSSTOX Substance ID: DTXSID1021827
• Molecular Weight: 120.19 g/mol
• Physical Description: Cumene appears as a clear colorless liquid with an aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption., Liquid, Colorless liquid with a sharp, penetrating, aromatic odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a sharp, penetrating, aromatic odor.
• Boiling Point: 306.3 °F at 760 mmHg (USCG, 1999), 152.4 °C, 152.00 to 153.00 °C. @ 760.00 mm Hg, 152 °C, 306 °F
• Flash Point: 96 °F (USCG, 1999), 39 °C, 102 °F (39 °C) (Closed cup), 31 °C c.c., 96 °F
• Solubility: Insoluble (NIOSH, 2023), In water, 61.3 mg/L at 25 °C, In water, 50 mg/L at 20 °C, Miscible with ethanol, ethyl ether, acetone, benzene, petroleum ether, carbon tetrachloride, Soluble in many organic solvents, 0.0613 mg/mL at 25 °C, Solubility in water, g/l at 20 °C: 0.2 (very poor), Insoluble
• Density: 0.866 at 59 °F (USCG, 1999) - Less dense than water; will float, Specific gravity: 0.862 at 20 °C/4 °C, % in saturated air at 38.3 °C and 760 mm Hg: 1.32; density of saturated vapor-air mixture at 38 °C and 760 mm Hg (Air = 1): 1.03, Relative density (water = 1): 0.90, 0.86
• Vapor Density: 4.1 (Air = 1), Relative vapor density (air = 1): 4.2
• Vapor Pressure: 25.85 mmHg (USCG, 1999), 4.5 [mmHg], 4.5 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C: 427, 8 mmHg
• Mechanism of Action: The alkylbenzenes, incl isopropyl benzene, were investigated for their property as sensory irritants in mice. A model for the sensory irritating action of alkylbenzenes was proposed on the basis of their physical interaction with a receptor protein in a lipid layer.
• Impurities: Sulfur compounds 2 ppm, Max; Olefinic materials 200-700 ppm
• Color/Form: Colorless liquid
• CAS RN: 98-82-8
• Melting Point: -140.9 °F (USCG, 1999), -96.0 °C, -96.9 °C, -96 °C, -141 °F

Description

Synthesis Analysis

Cumene synthesis has been explored through various methods. A notable approach involves the catalytic transformation of lignin into cumene using a three-step cascade process, including catalytic pyrolysis, catalytic dealkylation, and aromatic alkylation (Jin, Fan, Jia, & Li, 2017). Another method includes the intensification of cumene hydroperoxide synthesis using sonochemical reactors, which has shown enhanced conversion and reduced reaction time compared to conventional methods (Chavan & Gogate, 2011).

Scientific Research Applications

• Catalysis and Chemical Reactions : Cumene is used to study the acidic function of hydrocracking catalysts through cumene disproportionation (Absil, Butt, & Dranoff, 1984)(Absil, Butt, & Dranoff, 1984). Additionally, it plays a role in the cumene process, which involves the alkylation of benzene by propylene, aiming to achieve over 99.9% purity (Dimian & Bîldea, 2008)(Dimian & Bîldea, 2008).

• Biological and Medical Research : Cumene hydroperoxide affects protein synthesis, particularly the elongation step, by reducing the amount of active elongation factor 2 (EF-2) (Ayala, Parrado, Bougria, & Machado, 1996)(Ayala et al., 1996). It has also been implicated in carcinogenesis, with exposure causing lung and liver tumors in mice, and is considered a potential human carcinogen (Report on carcinogens, 2013)(Report on carcinogens, 2013).

• Environmental and Public Health Studies : Cumene contamination in groundwater has been a subject of study, particularly regarding its concentrations and the evaluation of remediation methods such as Sulfate Enhanced Bioremediation (SEB) (Herman et al., 2020)(Herman et al., 2020). Additionally, its exposure has been linked to neuronal dysfunction and degeneration in the rat hippocampus (Lee et al., 2009)(Lee et al., 2009).

• Industrial Applications : Cumene is predominantly used for manufacturing phenol and acetone. Its production and purification processes are subjects of research for improving efficiency and environmental impact (Hazmi, 2022)(Hazmi, 2022).

• Computing and Technology : Surprisingly, cumene is also referenced in the context of deadlock prevention in interconnection networks in computing (Bermond, Ianni, Flammini, & Pérennes, 1997)(Bermond et al., 1997).

• Toxicology and Safety : The toxicological aspects of cumene have been extensively studied, including its effects as a central nervous system depressant and its role in causing various types of tumors in experimental animals (Chen et al., 2011)(Chen et al., 2011).

Safety And Hazards

Cumene is a skin and eye irritant. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of cumene in humans. Animal studies have reported increased liver, kidney, and adrenal weights from inhalation exposure to cumene.

Future Directions

The global Cumene market has reached approximately 15.5 million tonnes in 2022 and is expected to grow at a CAGR of 4.15% during the forecast period until 2032. In the near future, cumene market is expected to grow at slightly more than 4% per year in order to meet growing demand from phenol and acetone producers.

Synthesis routes and methods I

Procedure details

The benzene column 140 produces a benzene column overhead stream comprising benzene in a line 142‡ and a benzene column bottom stream comprising ethylbenzene and PEBs in the line 144. The overhead benzene stream in the line 142‡ may be provided with a water concentration of up to about 500 wppm and a temperature of at least about 120° C. and preferably greater than 125° and no more than about 170° C. A portion of the overhead benzene stream in the line 142‡ is diverted to the transalkylation reactor 150 by a line 166‡. DIB in the heavies column intermediate stream transported by the line 168 mixes with the benzene in the line 166‡ to provide the transalkylation feed stream in a line 154‡. The DIB transalkylates with benzene over the transalkylation catalyst bed 156 in the transalkylation reactor 150 to produce cumene. Transalkylation effluent in the line 152 has a greater concentration of cumene and a smaller concentration of benzene and DIB than in the line 154‡. The benzene column overhead stream remaining in a line 102‡ is reacted with propylene over alkylation catalyst in the alkylation reactor 120 as described with respect to FIG. 4. Alkylation effluent in a line 126‡ is mixed with transalkylation effluent in the line 152 to provide combined effluent streams in the line 136‡.

Synthesis routes and methods II

Procedure details

The benzene column 140 receives feed from the bottoms of the depropanizer column 130 in the line 136 after it is mixed with transalkylation effluent in a line 152. The benzene column 140 produces a benzene column overhead stream comprising benzene in a line 142 and a benzene column bottom stream comprising ethylbenzene and PEBs in a line 144. The overhead benzene stream in the line 142 may be provided with a water concentration of about 50 to about 150 wppm and a temperature of at least about 120° C. and preferably greater than 125° C. and no more than about 170° C. The depropanizer intermediate stream in the line 132 has similar properties, and is combined with stream 142 and delivered to a hot adsorbent vessel 160 by line 161. The hot adsorbent vessel 160 contains a bed of acidic molecular sieve adsorbent for the removal of ONCs, including nitrites from the mixed benzene stream in the line 161. The denitrogenated benzene effluent in a line 164 is delivered to both the alkylation reactor 120 by the line 102 and to a transalkylation reactor 150 by a line 166. The benzene stream in the line 166 is mixed with an intermediate stream comprising diisopropylbenzene (DIB) in a line 168 from a heavies column 190. The mixture of benzene and DIB in a line 154 are delivered to the transalkylation reactor 150. The DIB transalkylates with benzene over a transalkylation catalyst bed 156 in the transalkylation reactor 150 to produce cumene. Transalkylation effluent in the line 152 has a greater concentration of cumene and a smaller concentration of benzene and DIB than in the line 154.

Synthesis routes and methods III

Procedure details

0.3 mmol of N-hydroxyphthalimide and 0.3 mmol of Co(II) acetate are added at a temperature of 125° C. to 30 mmol of cumene in a round-bottomed flask having an attached reflux condenser. The reaction mixture is stirred for 8 hours at said temperature under an oxygen atmosphere of 1 bar. Not the target product, but acetophenone is obtained at a selectivity of 58.7%, 2-phenyl-2-propanol (13.1%) and phenol (10.4%) at a cumene conversion rate of 49.3%.

Synthesis routes and methods IV

Procedure details

In one embodiment, the catalyst is then placed in a stream of benzene and propylene to form cumene, where the stream comprises a liquid. In various embodiments, the environment in which the benzene and propylene stream is brought in contact with the catalyst comprises a temperature of between about 60° C. to about 200° C., a pressure of between about 200 psig (1480 kPa) and about 1000 psig (6997 kPa), and with a liquid hourly space velocity for the stream of benzene and propylene of about 0.1 hr−1 to about 10 hr−1.

Synthesis routes and methods V

Procedure details

The acetone from the step (b) is reacted with hydrogen and benzene to give cumene.

Citations

Synthesis and characterization of fibrous silica ZSM-5 for cumene hydrocracking

ML Firmansyah, AA Jalil, S Triwahyono… - Catalysis Science & …, 2016 - pubs.rsc.org

Inspired by the high accessibility and low diffusion limitations of fibrous silica nanoparticles (KCC-1), fibrous silica ZSM-5 (FZSM-5) was engineered using a microemulsion system. The …

Number of citations: 79 pubs.rsc.org

Spin trapping of the primary radical involved in the activation of the carcinogen N-hydroxy-2-acetylaminofluorene by cumene hydroperoxide-hematin

GM ROSEN, EJ RAUCKMAN - Molecular pharmacology, 1980 - Citeseer

… the cumene … a cumene hydroperoxyl radical followed by an intramolecular carbanion displacement. The activation of the carcinogen, N-hydroxyl-2-acetylaminofluorene, by the cumene …

Number of citations: 164 citeseerx.ist.psu.edu

Design and control of the cumene process

WL Luyben - Industrial & engineering chemistry research, 2010 - ACS Publications

… cumene process studied in this paper. The authors do not consider optimization or control of this process. The purpose of this paper is to use the cumene … a fixed amount of cumene. For …

Number of citations: 95 pubs.acs.org

Silylated Pd/Ti-MCM-41 catalyst for the selective production of propylene oxide from the oxidation of propylene with cumene hydroperoxide

J Liu, S Fang, R Jian, F Wu, P Jian - Powder Technology, 2018 - Elsevier

… For the epoxidation of propylene with cumene hydroperoxide (CHP), in a typical process, a mixture of 166 mmol of cumene and 0.2 g of catalyst were heated at 80 C in a three-necked …

Number of citations: 37 www.sciencedirect.com

Thermocouple method for studying oxidation reactions. Part 3.—The photosensitized oxidation of cumene, cyclohexene and p-cymene

JA Howard, JC Robb - Transactions of the Faraday Society, 1963 - pubs.rsc.org

… cumene was found to be 32 kcal/mole by measuring the heat of combustion of cumene and cumene … peroxide and the va!ue for p-cymene was assumed to be the same as for cumene. …

Number of citations: 48 pubs.rsc.org

Rate constants for oxidation of cumene

DG Hendry - Journal of the American Chemical Society, 1967 - ACS Publications

… These numbers are the rate constants for attack on cumene by an a-… for a cumene oxidation depends on both cumene and radical … Thus our objective in studying the oxidationof cumene …

Number of citations: 84 pubs.acs.org

Indole hydroxylation by bacterial cytochrome P450 BM-3 and modulation of activity by cumene hydroperoxide

QS Li, J Ogawa, RD Schmid… - Bioscience, biotechnology …, 2005 - Taylor & Francis

Cytochrome P450 BM-3 from Bacillus megaterium catalyzed NADPH-supported indole hydroxylation under alkaline conditions with homotropic cooperativity toward indole. The activity …

Number of citations: 48 www.tandfonline.com

Trace amounts of Cu (OAc) 2 boost the efficiency of cumene oxidation catalyzed by carbon nanotubes washed with HCl

J Deng, Y Li, Y Cao, H Wang, H Yu, Q Zhang… - Catalysis Science & …, 2020 - pubs.rsc.org

… In this study, carbon nanotubes (CNTs) were used as catalysts and cumene was used as a … By adding trace amounts of Cu(OAc)2 (1 ppm of CNTs), the conversion of cumene greatly …

Number of citations: 21 pubs.rsc.org

Self-template synthesis of CuO@ Cu3 (BTC) 2 composite and its application in cumene oxidation

F Wang, S Jia, D Li, B Yu, L Zhang, Y Liu, X Han… - Materials Letters, 2016 - Elsevier

CuO@Cu 3 (BTC) 2 composite (BTC=benzene-1,3,5-tricarboxylate) was synthesized via a facile self-template method using CuO as the precursor. Cu 3 (BTC) 2 is a representative MOF …

Number of citations: 19 www.sciencedirect.com

Kinetics of the reactions of 2,4,6‐tri‐t‐butylphenoxyl with cumene hydroperoxide, cumylperoxyl radicals, and molecular oxygen

AP Griva, ET Denisov - International Journal of chemical …, 1973 - Wiley Online Library

… The rate constant of the reaction of TBP with cumene hydroperoxide has been accurately … For this reason the present paper deals with the kinetics of reactions of TBP with cumene …

Number of citations: 55 onlinelibrary.wiley.com